molecular formula C11H11BrF3N B1400247 1-(4-Bromo-2-(trifluoromethyl)phenyl)pyrrolidine CAS No. 895543-03-0

1-(4-Bromo-2-(trifluoromethyl)phenyl)pyrrolidine

Cat. No. B1400247
CAS RN: 895543-03-0
M. Wt: 294.11 g/mol
InChI Key: GFTWHJSZXVCEHL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(4-Bromo-2-(trifluoromethyl)phenyl)pyrrolidine is a useful research compound. Its molecular formula is C11H11BrF3N and its molecular weight is 294.11 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-(4-Bromo-2-(trifluoromethyl)phenyl)pyrrolidine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(4-Bromo-2-(trifluoromethyl)phenyl)pyrrolidine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

895543-03-0

Molecular Formula

C11H11BrF3N

Molecular Weight

294.11 g/mol

IUPAC Name

1-[4-bromo-2-(trifluoromethyl)phenyl]pyrrolidine

InChI

InChI=1S/C11H11BrF3N/c12-8-3-4-10(16-5-1-2-6-16)9(7-8)11(13,14)15/h3-4,7H,1-2,5-6H2

InChI Key

GFTWHJSZXVCEHL-UHFFFAOYSA-N

SMILES

C1CCN(C1)C2=C(C=C(C=C2)Br)C(F)(F)F

Canonical SMILES

C1CCN(C1)C2=C(C=C(C=C2)Br)C(F)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

In a manner similar to that of Example 18a, by reacting 40 g of 4-bromo-2-trifluoromethylphenylamine (0.167 mol) with 16.6 g of sodium hydride (0.42 mol) and 49.7 mL of 1,4-dibromobutane (0.42 mol), 8.5 g of 1-(4-bromo-2-trifluoromethylphenyl)pyrrolidine (yield=17%) are obtained in the form of a yellow oil.
Quantity
40 g
Type
reactant
Reaction Step One
Quantity
16.6 g
Type
reactant
Reaction Step Two
Quantity
49.7 mL
Type
reactant
Reaction Step Three

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.